Cas no 869725-56-4 (3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid)

3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid structure

869725-56-4 structure

Product Name:3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid

CAS No:869725-56-4

MF:C₁₀H₈BrF₃O₂

MW:297.068532943726

MDL:MFCD09839597

CID:69139

PubChem ID:24820472

Update Time:2024-12-09

3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-Bromo-5-(trifluoromethyl)phenyl)propanoic acid
- 2-[2-bromo-5-(trifluoromethyl)phenyl]propanoic acid
- 2-Bromo-5-(trifluoromethyl)benzenepropanoic acid (ACI)
- 2-bromo-5-(trifluoromethyl)benzenepropanoic acid
- Benzenepropanoic acid, 2-bromo-5-(trifluoromethyl)-
- 3-(2-bromo-5-(trifluoromethyl)phenyl)propanoicacid
- MFCD09839597
- CS-0239659
- AKOS015890934
- 61598-69-4
- DB-076794
- 3-[2-bromo-5-(trifluoromethyl)phenyl]propanoic acid
- SCHEMBL3681324
- DTXSID70647527
- EN300-216975
- 869725-56-4
- 3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid
- MDL： MFCD09839597
- Inchi： 1S/C10H8BrF3O2/c11-8-3-2-7(10(12,13)14)5-6(8)1-4-9(15)16/h2-3,5H,1,4H2,(H,15,16)
- InChI Key： XPFCWQNQAZJJIE-UHFFFAOYSA-N
- SMILES： O=C(CCC1C(Br)=CC=C(C(F)(F)F)C=1)O

Computed Properties

Exact Mass: 295.96600
Monoisotopic Mass: 295.966
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 3.3

Experimental Properties

Density: 1.622
Boiling Point: 330.6°C at 760 mmHg
Flash Point: 153.7°C
Refractive Index: 1.509
PSA: 37.30000
LogP: 3.48510

3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid Pricemore >>

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Alichem	A013006915-250mg	3-(2'-Bromo-5'-(trifluoromethyl)phenyl)propionic acid	869725-56-4	97%	250mg	$504.00	2023-08-31
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3-2-Bromo-5-(trifluoromethyl)phenylpropanoic Acid Production Method

Production Method 1

869725-55-3

869725-56-4

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
1.3 1 h, 180 °C

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 2

105-53-3

869725-53-1

869725-56-4

Reaction Conditions

1.1 Reagents: Thionyl chloride ; 1 h, rt
1.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
1.3 Solvents: Dimethylformamide ; 3 h, rt
1.4 Reagents: Water ; cooled
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, reflux
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
2.3 1 h, 180 °C

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 3

102684-91-3

869725-56-4

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 1 h, 0 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
2.1 Reagents: Thionyl chloride ; 1 h, rt
2.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
2.3 Solvents: Dimethylformamide ; 3 h, rt
2.4 Reagents: Water ; cooled
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, reflux
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
3.3 1 h, 180 °C

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487

Production Method 4

1483-55-2

869725-56-4

Reaction Conditions

1.1 Reagents: Diisobutylaluminum hydride Solvents: Dichloromethane , Hexane ; rt; 1 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Diethyl ether , Water ; cooled; 15 min, rt
2.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 1 h, 0 °C
2.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C
3.1 Reagents: Thionyl chloride ; 1 h, rt
3.2 Reagents: Sodium hydride Solvents: Dimethylformamide ; 0 °C; 30 min, rt
3.3 Solvents: Dimethylformamide ; 3 h, rt
3.4 Reagents: Water ; cooled
4.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, reflux
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5
4.3 1 h, 180 °C

Reference

Discovery of INCB9471, a Potent, Selective, and Orally Bioavailable CCR5 Antagonist with Potent Anti-HIV-1 Activity

Xue, Chu-Biao; et al, ACS Medicinal Chemistry Letters, 2010, 1(9), 483-487